Cas no 84681-86-7 (Butanoic acid,1-carboxyethyl ester)

• Product Name: Butanoic acid,1-carboxyethyl ester
• CAS No: 84681-86-7
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 722754
• PubChem ID: 3020027
• Update Time: 2025-04-19

Butanoic acid,1-carboxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,1-carboxyethyl ester
• 1-carboxyethyl butyrate
• 2-butanoyloxypropanoic acid
• DTXSID401004968
• NS00059986
• EINECS 283-546-4
• 2-(BUTANOYLOXY)PROPANOIC ACID
• 84681-86-7
• SCHEMBL4622341

• Inchi： 1S/C7H12O4/c1-3-4-6(8)11-5(2)7(9)10/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： QLSZXTYHGGLMNX-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C(C(=O)O)C

Computed Properties

• Exact Mass: 160.073559
• Monoisotopic Mass: 160.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 0.9

Experimental Properties

• Density: 1.123
• Boiling Point: 257.6°C at 760 mmHg
• Flash Point: 101.3°C
• Refractive Index: 1.442